Cas no 203626-46-4 (4,8-Dichloro-2,6-dimethylquinoline)

• Product Name: 4,8-Dichloro-2,6-dimethylquinoline
• CAS No: 203626-46-4
• MF: C₁₁H₉Cl₂N
• MW: 226.101860761642
• MDL: MFCD00272448
• CID: 870890
• PubChem ID: 329773475
• Update Time: 2025-11-02

4,8-Dichloro-2,6-dimethylquinoline Chemical and Physical Properties

Names and Identifiers

• 4,8-dichloro-2,6-dimethyl-quinoline
• 4,8-DICHLORO-2,6-DIMETHYLQUINOLINE
• 4,8-DICHLORO-6-METHYLQUINALDINE
• DB-066170
• Quinoline, 4,8-dichloro-2,6-dimethyl-
• AKOS009867685
• AB05706
• 203626-46-4
• MFCD00272448
• DTXSID60589023
• 4,8-Dichloro-2,6-dimethylquinoline, AldrichCPR
• 4,8-Dichloro-2,6-dimethylquinoline

• MDL： MFCD00272448
• Inchi： 1S/C11H9Cl2N/c1-6-3-8-9(12)5-7(2)14-11(8)10(13)4-6/h3-5H,1-2H3
• InChI Key： NVWVMGFHRHLJGD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C2C(=CC(C)=CC2=1)Cl

Computed Properties

• Exact Mass: 225.01100
• Monoisotopic Mass: 225.0112047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.305
• Boiling Point: 322.5°C at 760 mmHg
• Flash Point: 178.5°C
• Refractive Index: 1.629
• PSA: 12.89000
• LogP: 4.15840

4,8-Dichloro-2,6-dimethylquinoline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H413
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Additional information on 4,8-Dichloro-2,6-dimethylquinoline

4,8-Dichloro-2,6-dimethylquinoline (CAS No. 203626-46-4): Properties, Applications, and Market Insights

4,8-Dichloro-2,6-dimethylquinoline (CAS No. 203626-46-4) is a specialized quinoline derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated quinolines, known for their unique chemical properties and broad applicability. With the increasing demand for novel heterocyclic compounds in drug discovery, 4,8-Dichloro-2,6-dimethylquinoline has garnered attention for its structural versatility and functional adaptability.

The molecular structure of 4,8-Dichloro-2,6-dimethylquinoline features two chlorine atoms at positions 4 and 8, along with methyl groups at positions 2 and 6. This arrangement contributes to its distinct electronic properties and reactivity patterns. Researchers have explored its potential as a building block for more complex molecules, particularly in the development of antimicrobial agents and fluorescence probes. The compound's stability under various conditions makes it suitable for diverse synthetic applications.

In recent years, the scientific community has shown growing interest in chlorinated quinoline derivatives due to their potential in addressing global health challenges. 4,8-Dichloro-2,6-dimethylquinoline has been investigated for its possible role in combating drug-resistant pathogens, a pressing concern in modern medicine. Its structural features allow for potential modifications that could enhance bioavailability and target specificity in therapeutic applications.

The synthesis of 4,8-Dichloro-2,6-dimethylquinoline typically involves multi-step processes that ensure high purity and yield. Advanced chromatographic techniques are employed to verify the compound's identity and quality, meeting the stringent requirements of research and industrial applications. Analytical methods such as HPLC and NMR spectroscopy are commonly used for characterization, providing researchers with reliable data for their studies.

Beyond pharmaceutical applications, 4,8-Dichloro-2,6-dimethylquinoline has shown promise in material science. Its photophysical properties make it a candidate for developing organic electronic materials, particularly in the field of optoelectronics. The compound's ability to participate in charge-transfer complexes has opened new avenues for research in energy storage and conversion technologies.

The global market for specialty quinoline compounds has been expanding steadily, driven by increasing R&D investments in both pharmaceutical and material science sectors. 4,8-Dichloro-2,6-dimethylquinoline occupies a niche position in this market, with demand coming primarily from academic institutions and specialized chemical manufacturers. Market analysts predict sustained growth for such fine chemicals, particularly in regions with strong biotechnology and nanotechnology sectors.

Environmental considerations play an important role in the handling and disposal of 4,8-Dichloro-2,6-dimethylquinoline. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be followed. Researchers emphasize the importance of green chemistry principles when working with such compounds, including waste minimization and energy-efficient processes.

Recent advancements in computational chemistry have enabled more efficient exploration of 4,8-Dichloro-2,6-dimethylquinoline's potential applications. Molecular modeling techniques help predict its interactions with biological targets and material matrices, accelerating the discovery process. These in silico methods complement traditional experimental approaches, offering a more comprehensive understanding of the compound's properties.

The future research directions for 4,8-Dichloro-2,6-dimethylquinoline include exploring its potential in catalysis and as a ligand in coordination chemistry. Its structural features suggest possible applications in asymmetric synthesis and metal-organic frameworks. As synthetic methodologies continue to advance, new derivatives of this compound are expected to emerge with enhanced functionalities.

Quality control remains paramount in the production and distribution of 4,8-Dichloro-2,6-dimethylquinoline. Reputable suppliers provide comprehensive analytical certificates and technical data sheets to ensure researchers have access to reliable material. The compound is typically available in research quantities, with custom synthesis options for specific project requirements.

For researchers interested in quinoline chemistry, 4,8-Dichloro-2,6-dimethylquinoline represents an interesting case study in structure-activity relationships. Its well-defined chemical properties make it an excellent candidate for structure-based drug design and materials engineering applications. The compound continues to be the subject of ongoing research, with new publications regularly appearing in peer-reviewed journals.

In conclusion, 4,8-Dichloro-2,6-dimethylquinoline (CAS No. 203626-46-4) stands as a valuable chemical intermediate with diverse potential applications. Its unique combination of halogen substituents and methyl groups on the quinoline scaffold offers numerous possibilities for chemical modification and functionalization. As research in medicinal chemistry and advanced materials progresses, this compound is likely to maintain its relevance in scientific investigations and industrial applications alike.